Cas no 1365957-53-4 (1-Methyl-5-propoxy-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Methyl-5-propoxy-1H-pyrazole-4-carboxylic acid
• CAS No: 1365957-53-4
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5099953
• Update Time: 2026-03-03

1-Methyl-5-propoxy-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-propoxy-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C8H12N2O3/c1-3-4-13-7-6(8(11)12)5-9-10(7)2/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： HHHIQBMXBKXXIF-UHFFFAOYSA-N
• SMILES： N1(C)C(OCCC)=C(C(O)=O)C=N1

Additional information on 1-Methyl-5-propoxy-1H-pyrazole-4-carboxylic acid

1-Methyl-5-propoxy-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1365957-53-4, commonly referred to as 1-Methyl-5-propoxy-1H-pyrazole-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The long-tail keyword for this compound, 1-methyl-5-propoxy-pyrazole-4-carboxylic acid, highlights its structural features and functional groups, making it a subject of interest for researchers worldwide.

Recent studies have demonstrated that 1-Methyl-5-propoxy-1H-pyrazole-4-carboxylic acid exhibits promising biological properties, particularly in the realm of anti-inflammatory and anti-tumor activities. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* revealed that this compound can inhibit the activity of specific enzymes involved in inflammatory pathways, suggesting its potential use in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The structural elucidation of 1-Methyl-5-propoxy-1H-pyrazole-4-carboxylic acid has been a focal point of recent investigations. Its molecular structure consists of a pyrazole ring substituted with a methyl group at position 1 and a propoxy group at position 5, along with a carboxylic acid group at position 4. This unique arrangement of functional groups contributes to its chemical reactivity and biological interactions. The long-tail keyword pyrazole derivative with methyl and propoxy substituents underscores the importance of these substituents in determining the compound's properties.

In terms of synthesis, 1-Methyl-5-propoxy-1H-pyrazole-4-carboxylic acid can be prepared through various routes, including condensation reactions and ring-closing methodologies. A recent advancement reported in *Organic Process Research & Development* described an efficient one-pot synthesis using microwave-assisted techniques, which significantly reduced reaction times and improved yields. This method involves the reaction of an appropriate aldehyde with hydroxylamine hydrochloride in the presence of a catalytic amount of acetic acid, followed by cyclization to form the pyrazole ring.

The biological activity of 1-Methyl-5-propoxy-1H-pyrazole-4-carboxylic acid has been extensively studied using various in vitro and in vivo models. For example, a 2023 study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines, including HeLa and MCF-7 cells. The mechanism of action involves the inhibition of key enzymes such as cyclin-dependent kinases (CDKs), which are critical for cell cycle progression.

Moreover, 1-Methyl-5-propoxy-1H-pyrazole-4-carboxylic acid has shown potential as a modulator of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). A recent study conducted by researchers at the University of California, Los Angeles (UCLA), revealed that this compound can suppress the production of these cytokines in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential application in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-Methyl-5-propoxy-1H-pyrazole-4-carboxylic acid have also been investigated. Preclinical studies indicate that this compound has moderate oral bioavailability and exhibits favorable pharmacokinetic profiles, making it suitable for further development as an oral therapeutic agent. However, further studies are required to optimize its bioavailability and minimize potential side effects.

In conclusion, 1-Methyl